Cas no 4720-42-7 (Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI))
4720-42-7 structure
Product Name:Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI)
CAS No:4720-42-7
MF:C13H9FO3S
MW:264.272166013718
CID:335013
PubChem ID:5235373
Update Time:2025-04-19
Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI)
- 2-[5-(4-fluorobenzoyl)thiophen-2-yl]acetic acid
- SCHEMBL7814255
- 339098-81-6
- SMR000126562
- MLS000594382
- AKOS005103508
- 4720-42-7
- MFCD00664632
- 8L-006
- 2-[5-(4-fluorobenzoyl)-2-thienyl]acetic acid
- Oprea1_195641
- HMS2326K14
- DTXSID70412116
- 2-[5-(4-fluorobenzoyl)thiophen-2-yl]aceticacid
- CHEMBL1701277
-
- Inchi: 1S/C13H9FO3S/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(18-11)7-12(15)16/h1-6H,7H2,(H,15,16)
- InChI Key: TZXDDHTZRXJOMK-UHFFFAOYSA-N
- SMILES: S1C(C(C2C=CC(=CC=2)F)=O)=CC=C1CC(=O)O
Computed Properties
- Exact Mass: 264.02567
- Monoisotopic Mass: 264.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.4
- Boiling Point: 457.5°Cat760mmHg
- Flash Point: 230.5°C
- Refractive Index: 1.611
- PSA: 54.37
Pyridine,3,3'-[dithiobis(methylene)]bis[6-methyl-5-propoxy-4-(propoxymethyl)-(9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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